Cas no 894042-64-9 (3-bromo-N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide)

• Product Name: 3-bromo-N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
• CAS No: 894042-64-9
• MF: C₁₉H₁₄BrClN₄OS
• MW: 461.762660503387
• CID: 5512407
• Update Time: 2025-07-02

3-bromo-N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-bromo-N-[2-[2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 3-bromo-N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

• Inchi： 1S/C19H14BrClN4OS/c20-14-3-1-2-13(10-14)18(26)22-9-8-16-11-27-19-23-17(24-25(16)19)12-4-6-15(21)7-5-12/h1-7,10-11H,8-9H2,(H,22,26)
• InChI Key： REWRBWKWPIERLO-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(Cl)C=C1)=N2)(=O)C1=CC=CC(Br)=C1

Additional information on 3-bromo-N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

Introduction to Compound with CAS No. 894042-64-9 and Product Name: 3-bromo-N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

The compound with the CAS number 894042-64-9 and the product name 3-bromo-N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate arrangement of nitrogen-containing rings and functional groups in its molecular structure suggests a high degree of specificity, which is often crucial for achieving desired pharmacological effects.

Recent research in medicinal chemistry has highlighted the importance of triazole and thiazole scaffolds in the development of novel therapeutic agents. These heterocycles are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The presence of a bromine atom in the molecular structure of this compound may enhance its binding affinity to biological targets, a feature that is often exploited in the design of potent pharmacological agents. Additionally, the chlorophenyl moiety contributes to the compound's lipophilicity, which can influence its absorption and distribution within the body.

The compound's name itself provides a wealth of information about its structural features. The benzamide moiety is a well-known pharmacophore that is present in numerous FDA-approved drugs. Its role as an amide bond connecting two aromatic rings often enhances the solubility and bioavailability of pharmaceutical compounds. The 1,2,4-triazole ring is another key structural element that has been extensively studied for its antimicrobial and anti-inflammatory properties. When combined with other heterocyclic systems, such as the thiazole ring in this compound, it can lead to synergistic effects that enhance biological activity.

One of the most intriguing aspects of this compound is its potential application in oncology research. The combination of bromine, chlorophenyl, and triazole/thiazole moieties suggests that it may exhibit inhibitory activity against various kinases and other enzymes involved in cancer cell proliferation. Studies have shown that similar molecular architectures can disrupt signaling pathways that are critical for tumor growth and survival. The benzamide group may also play a role in modulating enzyme activity by serving as a hinge-binding motif, a common strategy in kinase inhibitor design.

Furthermore, the compound's structural complexity may contribute to its selectivity for specific biological targets. This selectivity is highly desirable in drug development as it minimizes off-target effects and reduces the likelihood of adverse side effects. The presence of multiple nitrogen atoms in the molecule also suggests potential interactions with nucleophilic residues on proteins, which could be exploited for therapeutic purposes. For instance, such interactions might be leveraged to develop compounds that inhibit proteases or other enzymes involved in disease pathogenesis.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized and tested experimentally. Molecular docking studies have been particularly useful in understanding how this compound might interact with its intended targets. These studies have shown that the bromine atom and the triazole/thiazole core are likely to be key interaction points with biological macromolecules. The benzamide group may also contribute to binding by forming hydrogen bonds or engaging in hydrophobic interactions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes may involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent developments in synthetic methodology have made it possible to construct such molecules more efficiently than ever before. For example, transition-metal-catalyzed reactions have been employed to form key carbon-nitrogen bonds rapidly and selectively. Additionally, modern purification techniques allow for the isolation of pure compounds even from complex reaction mixtures.

In conclusion, the compound with CAS No. 894042-64-9 and product name 3-bromo-N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic molecules like this one, it is likely that we will see more compounds entering clinical trials based on similar chemical scaffolds.